Cas no 1215411-74-7 (2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine
• CAS No: 1215411-74-7
• MF: C₂₈H₃₃N₅O₃
• MW: 487.593326330185
• CID: 5394464
• Update Time: 2025-07-20

2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• [4-(4-methoxyphenyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C28H33N5O3/c1-21-11-15-32(16-12-21)26-27(30-14-13-29-26)36-25-7-3-22(4-8-25)28(34)33-19-17-31(18-20-33)23-5-9-24(35-2)10-6-23/h3-10,13-14,21H,11-12,15-20H2,1-2H3
• InChI Key： OIQYHLNOWBHECR-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(OC)C=C2)CC1)(C1=CC=C(OC2=NC=CN=C2N2CCC(C)CC2)C=C1)=O

Additional information on 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

Comprehensive Analysis of 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS No. 1215411-74-7)

The compound 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine (CAS No. 1215411-74-7) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique piperazine and pyrazine moieties make it a promising candidate for drug development, particularly in targeting neurological and metabolic pathways. Researchers are increasingly focusing on its potential applications due to its selective binding affinity and modulatory effects on specific receptors.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. CAS No. 1215411-74-7 aligns with this trend, as its multi-targeted mechanism offers potential in treating conditions like anxiety, depression, and metabolic disorders. The compound's 4-methoxyphenyl and 4-methylpiperidin-1-yl groups contribute to its lipophilicity and blood-brain barrier permeability, key factors in CNS drug design.

The synthesis of 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine involves sophisticated organic chemistry techniques, including amide coupling and nucleophilic aromatic substitution. Its structure-activity relationship (SAR) has been extensively studied to optimize bioavailability and receptor selectivity. These efforts are critical in addressing common challenges like off-target effects and drug resistance, which are frequently searched topics in pharmaceutical forums.

From an industrial perspective, CAS No. 1215411-74-7 represents a valuable intermediate in the production of next-generation therapeutics. Its scalable synthesis and high purity make it attractive for contract manufacturing organizations (CMOs) and research institutions. Additionally, its patent landscape is a hot topic among IP analysts, as companies vie to develop derivative compounds with enhanced efficacy.

Environmental and regulatory considerations are also paramount. The compound's ecotoxicological profile and biodegradability are under scrutiny, reflecting the growing emphasis on green chemistry in drug development. This aligns with frequent searches on “sustainable pharmaceuticals” and “green synthesis”, highlighting the industry's shift toward eco-friendly practices.

In conclusion, 2-{4-[4-(4-methoxyphenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine exemplifies the intersection of cutting-edge science and market demand. Its versatility and potential applications ensure it remains a focal point in both academic and industrial research, answering pressing questions about drug discovery and therapeutic innovation.